Cas no 505083-05-6 (6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid)

6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid structure
505083-05-6 structure
Product Name:6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
CAS No:505083-05-6
MF:C13H10FNO2
MW:231.222406864166
CID:1572484
PubChem ID:69130419
Update Time:2025-04-21

6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 6-(4-fluoro-2-methylphenyl)-
    • 6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
    • EN300-1628260
    • QYFIRKXOCMMZIS-UHFFFAOYSA-N
    • SCHEMBL4653904
    • 505083-05-6
    • Inchi: 1S/C13H10FNO2/c1-8-6-10(14)3-4-11(8)12-5-2-9(7-15-12)13(16)17/h2-7H,1H3,(H,16,17)
    • InChI Key: QYFIRKXOCMMZIS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C2C=CC(C(=O)O)=CN=2)=C(C)C=1

Computed Properties

  • Exact Mass: 231.0696
  • Monoisotopic Mass: 231.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19

6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1628260-0.05g
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
505083-05-6
0.05g
$719.0 2023-06-04
Enamine
EN300-1628260-0.1g
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
505083-05-6
0.1g
$755.0 2023-06-04
Enamine
EN300-1628260-0.25g
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
505083-05-6
0.25g
$789.0 2023-06-04
Enamine
EN300-1628260-0.5g
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
505083-05-6
0.5g
$823.0 2023-06-04
Enamine
EN300-1628260-1.0g
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
505083-05-6
1g
$857.0 2023-06-04
Enamine
EN300-1628260-2.5g
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
505083-05-6
2.5g
$1680.0 2023-06-04
Enamine
EN300-1628260-5.0g
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
505083-05-6
5g
$2485.0 2023-06-04
Enamine
EN300-1628260-10.0g
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
505083-05-6
10g
$3683.0 2023-06-04
Enamine
EN300-1628260-50mg
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
505083-05-6
50mg
$587.0 2023-09-22
Enamine
EN300-1628260-100mg
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
505083-05-6
100mg
$615.0 2023-09-22
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd